Cas no 113000-77-4 (2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI))

• Product Name: 2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI)
• CAS No: 113000-77-4
• MF: C₆H₁₁NO₅
• MW: 177.155242204666
• CID: 195746
• PubChem ID: 452015
• Update Time: 2025-04-19

2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI)
• (2S,3R,4R,5R)-3,4,5-trihydroxypiperidine-2-carboxylic acid
• 2-piperidinecarboxylic acid, 3,4,5-trihydroxy-, (2S,3R,4R,5R)-
• 2S,3R,4R,5R-3,4,5-Trihydroxypipecolic acid
• SCHEMBL944158
• 2-Piperidinecarboxylic acid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]-
• ZHFMVVUVCALAMY-KKQCNMDGSA-
• (2S,3R,4R,5R)-3,4,5-Trihydroxypipecolic acid
• CHEMBL504755
• DTXSID50150261
• InChI=1/C6H11NO5/c8-2-1-7-3(6(11)12)5(10)4(2)9/h2-5,7-10H,1H2,(H,11,12)/t2-,3+,4-,5-/m1/s1
• 113000-77-4
• 2-Piperidinecarboxylic acid, 3,4,5-trihydroxy-, (2S-(2alpha,3beta,4alpha,5alpha))-

• Inchi： 1S/C6H11NO5/c8-2-1-7-3(6(11)12)5(10)4(2)9/h2-5,7-10H,1H2,(H,11,12)/t2-,3+,4-,5-/m1/s1
• InChI Key： ZHFMVVUVCALAMY-KKQCNMDGSA-N
• SMILES： O[C@@H]1[C@@H](C(=O)O)NC[C@H]([C@H]1O)O

Computed Properties

• Exact Mass: 177.06372245g/mol
• Monoisotopic Mass: 177.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 110Ų